Cas no 132696-46-9 ((R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid)
132696-46-9 structure
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Properties
Names and Identifiers
-
- (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
- Cbz-R-3-Aminoisobutyric acid
- Propanoic acid,2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
- (+)-3-benzyloxycarbonylamino-2-methyl-propionic acid
- (+)-3-Benzyloxycarbonylamino-2-methyl-propionsaeure
- (+)-Benzyloxycarbonylamino-2-methyl-propionsaeure
- AK-57905
- ANW-58902
- CTK8B7903
- KB-209980
- SureCN6044097
- Cbz-(R)-3-Amino-2-methylpropanoic acid
- Cbz-R-3-Amino isobutyric acid
- CS-0158274
- SCHEMBL6044097
- DTXSID20628689
- (2R)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
- MFCD09841919
- Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
- (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoicacid
- (2R)-3-{[(Benzyloxy)carbonyl]amino}-2-methylpropanoic acid
- Cbz-(R)-3-Aminoisobutyric acid
- AS-78106
- EN300-7216837
- AKOS016842998
- D94483
- 132696-46-9
- DS-018963
- CBZ-R-3-AMINOISOBUTYRIC ACID
- (R)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid
- +Expand
-
- MFCD09841919
- YDSJUQJHDFBDSZ-SECBINFHSA-N
- InChI=1S/C12H15NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)/t9-/m1/s1
- C[C@@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O
Computed Properties
- 237.10010796g/mol
- 2
- 5
- 7
- 237.10010796g/mol
- 17
- 261
- 0
- 1
- 0
- 0
- 0
- 1
- 1.5
- 75.6Ų
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Price
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Related Literature
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Satish Kasturi,Sri Ramulu Torati,Yun Ji Eom,Syafiq Ahmad,Byong-June Lee,Jong-Sung Yu,CheolGi Kim RSC Adv., 2020,10, 13722-13731
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2. Front cover
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Vaikundamoorthy Ramalingam,Sakthivel Raja,Mohan Harshavardhan Dalton Trans., 2020,49, 3510-3518
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4. Back cover
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Tatsuto Yui,Yuka Kobayashi,Yuri Yamada,Takako Tsuchino,Kazuhisa Yano,Tsukasa Torimoto,Haruo Inoue Phys. Chem. Chem. Phys., 2006,8, 4585-4590
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Frederik Nederberg,Eric F. Connor,Thierry Glausser,James L. Hedrick Chem. Commun., 2001, 2066-2067
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A. S. Sinha,U. B. Rao Khandavilli,E. L. O’Connor,B. J. Deadman,A. R. Maguire,S. E. Lawrence CrystEngComm, 2015,17, 4832-4841
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Zhaodong Huang,Xinliang Li,Qi Yang,Longtao Ma,Funian Mo,Guojin Liang,Donghong Wang,Zhuoxin Liu,Hongfei Li,Chunyi Zhi J. Mater. Chem. A, 2019,7, 18915-18924
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Sebastian Stockerl Org. Chem. Front., 2016,3, 277-280
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10. Contents list
Recommended suppliers
Amadis Chemical Company Limited
(CAS:132696-46-9)(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
99%/99%
250mg/1g
212.0/526.0